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Compound of Interest

3-Chloro-2-methylphenylboronic
Compound Name: o
aci

Cat. No.: B151476

Technical Data Sheet: 3-Chloro-2-
methylphenylboronic Acid

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 3-Chloro-2-methylphenylboronic acid, a
compound relevant in various research and development applications. The information is
presented to be a quick reference for laboratory and development settings.

Chemical Properties and Identifiers

The fundamental chemical data for 3-Chloro-2-methylphenylboronic acid are summarized
below. These identifiers are crucial for accurate substance identification and experimental
recording.
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Identifier Value

Molecular Formula C7H8BCIO2[1][2][31[41[5]

Molecular Weight 170.4 g/mol [1][2][4]

IUPAC Name (3-chloro-2-methylphenyl)boronic acid[1][3][5]
CAS Number 313545-20-9[1][2][3]

InChl Key BJPNVVXTUYMJIPN-UHFFFAOY SA-N[1][3][5]
SMILES CC1=C(C=CC=C1CI)B(0)O[1][5]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common name of the compound
and its fundamental molecular identifiers.

3-Chloro-2-methylphenylboronic acid

(Formula: C7H8BCI02) (Molecular Weight: 17O.LD ' CAS: 313545-20-9)

Click to download full resolution via product page

Relationship between Compound Name and Key Identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-2-methylphenylboronic acid molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151476#3-chloro-2-methylphenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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